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CAS No.: 102096-80-0

Cat. No.: B032927
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An In-depth Technical Guide to the Physical Properties of Hydrazine-d4 Monodeuterate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrazine-d4 monodeuterate (ND₂ND₂·D₂O) is the fully deuterated isotopic analog of

hydrazine monohydrate. In this molecule, all hydrogen atoms have been replaced with

deuterium, a stable isotope of hydrogen. This substitution makes it an invaluable tool in a

variety of scientific disciplines, including pharmaceutical development, mechanistic studies, and

materials science. Its primary utility lies in its application as a non-exchangeable deuterium

source, a tracer in mass spectrometry, a solvent for NMR spectroscopy, and a probe in neutron

scattering experiments, where the difference in neutron scattering cross-section between

hydrogen and deuterium provides unique structural insights.

This guide provides a comprehensive overview of the core physical, structural, and

spectroscopic properties of Hydrazine-d4 monodeuterate. It is intended to serve as a
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technical resource for scientists and researchers, offering field-proven insights into its

characteristics and handling.

Chemical and Molecular Identity
Hydrazine-d4 monodeuterate is a distinct chemical entity with the following key identifiers.

The substitution of protium with deuterium significantly increases the molecular weight

compared to its non-deuterated counterpart, an essential consideration in gravimetric analyses

and reaction stoichiometry.

Property Value Source

Chemical Formula ND₂ND₂ · D₂O [1][2]

CAS Number 102096-80-0 [1][2]

Molecular Weight 56.10 g/mol [2]

Synonyms Hydrazine-d4 deuterate [1][2]

Isotopic Purity ≥98 atom % D [1][2]

The molecular structure of hydrazine is characterized by a gauche conformation, with the two

ND₂ groups twisted relative to each other.[3] This non-planar arrangement is a result of the

repulsion between the lone pairs of electrons on the adjacent nitrogen atoms.

Caption: Molecular structure of Hydrazine-d4.

Physicochemical Properties
The physical properties of Hydrazine-d4 monodeuterate are influenced by isotopic

substitution and hydration. Deuteration typically leads to a higher density and can affect phase

transition temperatures. The comparison below highlights these differences.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b032927/docs?utm_src=pdf-body#physical-properties-of-hydrazine-d4-monodeuterate
https://www.sigmaaldrich.com/SG/en/product/aldrich/614009
https://www.sigmaaldrich.com/TW/zh/product/aldrich/614009
https://www.sigmaaldrich.com/SG/en/product/aldrich/614009
https://www.sigmaaldrich.com/TW/zh/product/aldrich/614009
https://www.sigmaaldrich.com/TW/zh/product/aldrich/614009
https://www.sigmaaldrich.com/SG/en/product/aldrich/614009
https://www.sigmaaldrich.com/TW/zh/product/aldrich/614009
https://www.sigmaaldrich.com/SG/en/product/aldrich/614009
https://www.sigmaaldrich.com/TW/zh/product/aldrich/614009
https://en.wikipedia.org/wiki/Hydrazine
https://www.benchchem.com/product/b032927/docs?utm_src=pdf-body#physical-properties-of-hydrazine-d4-monodeuterate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Hydrazine
(Anhydrous)

Hydrazine
Monohydrate

Hydrazine-d4
Monodeuterate

Molecular Formula N₂H₄ N₂H₄·H₂O N₂D₄·D₂O

Molar Mass ( g/mol ) 32.05[4] 50.06 56.10[2]

Appearance
Colorless, fuming, oily

liquid[5]

Colorless fuming

liquid
-

Melting Point 2 °C[3] -51.7 °C[6] -

Boiling Point 114 °C[3] 120.1 °C[6] 120.1 °C[2]

Density 1.021 g/cm³[3] 1.03 g/mL (20 °C)[6] 1.156 g/mL (25 °C)[2]

Refractive Index

(n20/D)
1.46044 (22 °C)[3] 1.428[6] 1.428[2]

Solubility Miscible with water[3]
Miscible with water

and alcohol
-

Insight: The density of Hydrazine-d4 monodeuterate (1.156 g/mL) is significantly higher than

that of its non-deuterated counterpart, hydrazine monohydrate (1.03 g/mL), which is an

expected consequence of replacing hydrogen (atomic weight ~1) with deuterium (atomic weight

~2). Interestingly, the boiling points of the hydrated and deuterated-hydrated forms are

identical, suggesting that the isotopic substitution in this case does not significantly alter the

intermolecular forces governing vaporization at this temperature.[2][6]

Structural and Spectroscopic Properties
Crystal Structure
While the specific crystal structure of Hydrazine-d4 monodeuterate is not readily available, it

is expected to be isostructural with hydrazine monohydrate. The crystal structure of hydrazine

monohydrate is trigonal, with each water molecule linked by six hydrogen bonds to surrounding

hydrazine molecules.[7] In the deuterated analog, this would manifest as a robust network of

deuterium bonds, which can be studied effectively using neutron diffraction.

Vibrational Spectroscopy (IR & Raman)
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Vibrational spectroscopy is a powerful tool for confirming deuteration. The substitution of

hydrogen with the heavier deuterium isotope results in a predictable shift of vibrational

frequencies to lower wavenumbers. This is most pronounced for modes involving significant

hydrogen atom displacement, such as N-H stretching and bending vibrations.

Infrared and Raman spectra of hydrazine-d4 have been extensively studied.[8][9][10] The key

diagnostic region is the N-D stretching band, which appears at a significantly lower frequency

than the N-H stretch.

Vibrational Mode
Hydrazine (N-H) Approx.
Wavenumber (cm⁻¹)

Hydrazine-d4 (N-D)
Approx. Wavenumber
(cm⁻¹)

N-H/N-D Stretch 3000 - 3700[11] 2250 - 2750[11]

N-N Stretch ~1114[12] ~1100-1110 (Expected)

NH₂/ND₂ Rocking ~950[13] Lower frequency (Expected)

Experimental Insight: Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR)

spectroscopy is a straightforward method to verify the isotopic substitution. The disappearance

of the broad N-H stretching bands and the appearance of strong N-D stretching bands in the

2250-2750 cm⁻¹ region is a clear confirmation of successful deuteration.[11]

NMR Spectroscopy
In ¹H NMR spectroscopy, a solution of Hydrazine-d4 monodeuterate would show a

significantly reduced residual solvent peak compared to standard deuterated solvents, owing to

its high isotopic purity (≥98%). The residual proton signal would be dependent on the specific

deuterated solvent used for analysis. As a solvent itself, the primary utility is in ²H (Deuterium)

or ¹⁵N NMR.

²H NMR: A single resonance corresponding to the deuterium atoms would be expected. The

chemical shift would be very similar to that of the protons in hydrazine.

¹⁵N NMR: If using ¹⁵N-enriched material, ¹⁵N NMR would show coupling to deuterium. Since

deuterium has a spin I=1, this would result in a multiplet, the pattern of which would depend
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on the magnitude of the ¹J(N,D) coupling constant.

Safety, Handling, and Storage
Hydrazine and its derivatives are highly hazardous materials and must be handled with

extreme caution.[3] The deuterated form should be assumed to have a similar toxicological and

hazard profile to its non-deuterated counterpart.

Key Hazards:

Toxicity: Toxic if swallowed or in contact with skin, and fatal if inhaled.

Corrosivity: Causes severe skin burns and eye damage.

Carcinogenicity: May cause cancer. It is considered a suspect carcinogen.[14]

Flammability: Combustible liquid. Vapors can be flammable and may flash back.[15]

Reactivity: Strong reducing agent that reacts violently with oxidizing agents, acids, and

certain metals.[4][14]
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Preparation & Handling

Experimental Use

Waste & Storage

Work in Certified
Chemical Fume Hood

Wear Appropriate PPE:
- Nitrile/Neoprene Gloves

- Chemical Splash Goggles
- Face Shield

- Flame-Resistant Lab Coat

Ensure Emergency Shower
& Eyewash are Accessible

Ground Equipment to
Prevent Static Discharge

Proceed to Experiment

Use Inert Atmosphere
(Argon or Nitrogen)

Avoid Contact with
Incompatible Materials

Quench Reactions Carefully

After Experiment

Dispose as Hazardous Waste
(Follow Institutional Policy)

Store in Tightly Sealed Container
Under Inert Atmosphere

Click to download full resolution via product page

Caption: Recommended safety workflow for handling Hydrazine-d4 monodeuterate.
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Storage Recommendations: Store in a tightly sealed container in a dry, cool, and well-ventilated

place.[16] The storage area should be a designated corrosives area, away from heat, sparks,

and open flames.[16] It should be stored under an inert atmosphere (e.g., argon or nitrogen) to

prevent reaction with atmospheric components and degradation.[16]

Incompatible Materials: Avoid contact with acids, bases, oxidizing agents, finely powdered

metals, halogens, and metal oxides.[16]

Illustrative Experimental Protocols
Protocol 1: Preparation of a Standard Solution (e.g., 1 M
in D₂O)
Causality: This protocol is designed for maximum safety when handling a highly toxic and

reactive substance. Working by weight (mass) is more accurate than by volume, especially for

fuming liquids. The use of an inert atmosphere prevents potential side reactions with air.

Preparation: Don all required PPE and work within a certified chemical fume hood.

Inerting: Purge a clean, dry volumetric flask with an inert gas (argon or nitrogen). Seal with a

septum.

Tare: Place the sealed flask on an analytical balance and tare the weight.

Transfer: Using a gas-tight syringe, carefully and slowly draw the required mass of

Hydrazine-d4 monodeuterate (for a 10 mL flask of 1 M solution, this is 0.561 g).

Dispensing: Quickly inject the liquid into the tared volumetric flask.

Re-weigh: Immediately re-weigh the flask to determine the exact mass of hydrazine-d4
monodeuterate added.

Dilution: Using a cannula or syringe, add high-purity D₂O to the flask to just below the

calibration mark.

Mixing: Gently swirl the flask to ensure a homogenous solution. Allow it to equilibrate to room

temperature.
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Final Volume: Carefully add D₂O dropwise to the calibration mark. Invert the flask several

times to ensure complete mixing.

Storage: Transfer the solution to a clearly labeled, sealed storage vessel, and purge the

headspace with inert gas before final sealing.

Protocol 2: Characterization by ATR-FTIR Spectroscopy
Causality: This non-destructive technique provides rapid confirmation of the compound's

identity by probing its vibrational modes. The comparison to the non-deuterated analog

provides a self-validating system, as the isotopic shift is a predictable physical phenomenon.

Instrument Setup: Ensure the ATR-FTIR spectrometer is operational. Record a background

spectrum of the clean, dry ATR crystal.

Sample Application: In a fume hood, place a single, small drop of Hydrazine-d4
monodeuterate onto the center of the ATR crystal.

Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans at a resolution of

4 cm⁻¹ are sufficient.

Data Analysis:

Process the spectrum (e.g., baseline correction).

Identify the strong, broad absorption band in the 2250-2750 cm⁻¹ region, characteristic of

N-D stretching.

Confirm the absence or significant attenuation of any broad absorption bands in the 3000-

3700 cm⁻¹ region, where N-H stretches would occur.

Cleaning: Following institutional safety procedures, carefully clean the ATR crystal with an

appropriate solvent (e.g., isopropanol), ensuring all hazardous material is removed and

disposed of correctly.

Conclusion
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Hydrazine-d4 monodeuterate is a specialized chemical with a unique set of physical

properties defined by its fully deuterated structure. Its increased density and characteristic

spectroscopic shifts make it an indispensable tool for researchers in drug development and

materials science. However, its utility is matched by its significant hazards. A thorough

understanding of its properties, combined with stringent adherence to safety protocols, is

essential for its successful and safe application in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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